Cas no 869569-77-7 (2-Bromo-1-(4-bromo-2-fluorophenyl)ethanone)

• Product Name: 2-Bromo-1-(4-bromo-2-fluorophenyl)ethanone
• CAS No: 869569-77-7
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• MDL: MFCD11847024
• CID: 1027719
• PubChem ID: 22121483
• Update Time: 2025-04-20

2-Bromo-1-(4-bromo-2-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-bromo-2-fluorophenyl)ethanone
• 2,4'-Dibromo-2'-fluoroacetophenone
• 2-bromo-4'-bromo-2'-fluoroacetophenone
• 4-Bromo-2-fluorophenacyl bromide
• PC6936
• 2-Bromo-1-(4-bromo-2-fluorophenyl)ethan-1-one
• 2-Bromo-1-(4-bromo-2-fluoro-phenyl)-ethanone
• HDDUJSBRWLHLME-UHFFFAOYSA-N
• VZ23871
• AM90141
• V8244
• 1-(4-bromo-2-fluorophenyl)-2-bromo-1-ethanone
• FT-0739566
• A848990
• MFCD11847024
• DS-13731
• CS-0211325
• SCHEMBL691531
• DTXSID50622610
• 869569-77-7
• AKOS016007574
• DA-01900
• 2,4'-Dibromo-2'-fluoroacetophenone, 2-Bromo-1-(4-bromo-2-fluorophenyl)ethan-1-one
• XH1012

• MDL： MFCD11847024
• Inchi： 1S/C8H5Br2FO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• InChI Key： HDDUJSBRWLHLME-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CBr)=O)=C(C=1)F

Computed Properties

• Exact Mass: 293.86900
• Monoisotopic Mass: 293.86912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• PSA: 17.07000
• LogP: 3.16580